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Compound of Interest

Compound Name: Calcium rosinate

Cat. No.: B1668226

This in-depth technical guide provides a comprehensive overview of the chemical properties of
calcium rosinate, tailored for researchers, scientists, and drug development professionals.

Introduction

Calcium rosinate, also known as calcium resinate or limed rosin, is a metallic soap derived
from rosin. Rosin is a solid form of resin obtained from pines and other conifers, primarily
composed of various resin acids, with abietic acid being a significant component. Calcium
rosinate is formed by the neutralization of these resin acids with a calcium source. It is an
amorphous, yellowish-white powder or lump with a characteristic rosin odor[1][2]. Due to its
chemical nature, it finds applications in various industries, including the manufacturing of paint
driers, waterproofing agents, and as a component in some adhesives and coatings[1]. In the
pharmaceutical context, its properties may be relevant for drug formulation and delivery
systems.

Chemical and Physical Properties

Calcium rosinate is not a discrete chemical compound with a single defined structure, but
rather a complex mixture. Its properties can vary depending on the composition of the source
rosin and the degree of neutralization. The general chemical formula is often represented as
C40H58Ca04, with a molecular weight of approximately 642.98 g/mol [3][4].

Tabulated Physical Properties
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Property Value References
Yellowish-white to grayish-

Appearance white amorphous powder or [1112]
lumps

Odor Rosin-like [1]12]

Molecular Formula

C40H58Ca04 (representative)

[3]4]

Molecular Weight ~643 g/mol [5]
Density ~1.13 g/cm?3 at 25°C [2][5]
Boiling Point > 316°C (> 600°F) [2][4]

Autoignition Temperature

~249°C (480°F)

[2][5]

Solubility

A key characteristic of calcium rosinate is its solubility profile, which is crucial for its

application in various formulations.

Solvent Solubility References
Water Insoluble [1112]161[7]
Acids Soluble [1112]

Amyl Acetate Soluble [1][2]

Butyl Acetate Soluble [11[2]

Ether Soluble [1112]

Amyl Alcohol Soluble [1][2]
Benzene, Toluene Soluble [6]

Chemical Reactivity and Stability

Calcium rosinate exhibits notable reactivity and stability characteristics:
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o Flammability: It is a flammable solid. The powder can undergo spontaneous heating in the
presence of air and moisture, which may be sufficient to cause ignition[1][2][5].

» Reactivity with Oxidizing Agents: As an inorganic reducing agent, it can react with oxidizing
agents, generating heat and potentially flammable or combustible products. These reactions
can be violent[1][5].

o Decomposition: It decomposes upon heating, which can release acrid smoke and irritating
fumes]8].

Synthesis and Formation

A common method for synthesizing calcium rosinate is through a double decomposition
reaction. This process involves reacting a soluble rosinate salt, such as sodium rosinate, with a
soluble calcium salt, like calcium chloride, in an aqueous solution[6].

The general reaction is: 2 Na(Rosin) + CaCl2 — Ca(Rosin)2 + 2 NaCl

In this reaction, the calcium ions replace the sodium ions, leading to the precipitation of the
water-insoluble calcium rosinate[6]. The yield and properties of the resulting calcium
rosinate are influenced by factors such as reactant concentration, temperature (typically 50-
60°C), and the stability of the precipitate[6].

Figure 1: Synthesis of Calcium Rosinate via Double Decomposition.
Experimental Protocols

Determination of Softening Point

The softening point is a critical parameter for resinous materials. Methodology:

o Sample Preparation: Heat the calcium rosinate sample in a temperature-resistant container
until it is molten[9].

o Place metal cups into the base plate of a sample preparation tool[9].

o Pour the molten sample into the metal cups, filling them completely and allowing for 1-2 mm
of excess on top[9].
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e Allow the sample to cool.

 Remove the excess sample from the top of the cups using a hot knife or spatula to create a
level surface[9].

e Analysis: The prepared sample is then ready for analysis using an automated dropping and
softening point instrument[9]. The instrument heats the sample at a controlled rate, and the
temperature at which the material softens and flows to a specified distance is recorded as
the softening point.

Determination of Acid Number

The acid number is a measure of the residual free acids in the calcium rosinate. Methodology:

o Sample Preparation: Accurately weigh approximately 1 gram of the calcium rosinate
sample into a titration flask[10].

e Add 125 mL of a suitable titration solvent (e.g., a mixture of toluene and ethanol) and a few
drops of phenolphthalein indicator[10].

« Titration: Titrate the sample with a standardized solution of potassium hydroxide (KOH) of a
known concentration[10].

e The endpoint is reached when the solution changes to a persistent pink color[10].
o ADblank titration with only the solvent and indicator should also be performed[10].
e Calculation: The acid number is calculated in mg KOH per gram of sample.
Figure 2: Experimental Workflow for Acid Number Determination.

Relevance in Drug Development

While not a primary active pharmaceutical ingredient, the chemical properties of calcium
rosinate make it a candidate for various applications in drug development:

o Excipient: Its insolubility in water and solubility in organic solvents suggest potential use as a
matrix-forming agent in controlled-release oral dosage forms.
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o Coating Agent: It can be used in coatings for tablets and other solid dosage forms to provide
waterproofing or to modify drug release profiles[1].

 Tackifier: In transdermal patch formulations, it could function as a tackifier in the adhesive
matrix.

Further research is necessary to fully characterize its biocompatibility, degradation profile, and
interaction with active pharmaceutical ingredients to establish its utility in advanced drug
delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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